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Compound of Interest

Compound Name: Butyl iodoacetate
CAS No.: 5345-61-9
Cat. No.: B12923747
Get Quote
. J

Executive Summary: Operational Directive

Butyl iodoacetate (including tert-butyl iodoacetate, CAS: 49827-15-8) is a potent alkylating
agent and lachrymator.[1] Improper disposal poses severe risks of respiratory distress, skin
vesication, and uncontrolled alkylation reactions in waste streams.[1]

The Core Directive:

+ Primary Disposal Method: Segregation and commercial incineration via a licensed
hazardous waste contractor.[1]

¢ Secondary Method (Residues/Spills): Chemical neutralization using Sodium Thiosulfate to
convert the volatile alkyl halide into a non-volatile, water-soluble Bunte salt.[1]

¢ Prohibited Actions: NEVER pour untreated iodoacetate down the drain.[1] NEVER mix with
strong oxidizers (bleach) or strong acids, as this releases toxic iodine gas (

) or hydrogen iodide (
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Chemical Profile & Hazard Assessment

Understanding the enemy is the first step in safety. Butyl iodoacetate is an

-haloester.[1] Its toxicity stems from its ability to alkylate DNA and proteins (specifically cysteine
residues), leading to irreversible cellular damage.[1]

Table 1: Chemical & H | Specifications[1]

Property Specification Operational Implication

. . Target compound for this
Chemical Name tert-Butyl 2-iodoacetate
protocol.[1]

Use for waste labeling and

CAS Number 49827-15-8 ,
inventory.[1]
) Heavy vapor; accumulates in
Molecular Weight 242.05 g/mol
low areas.[1]
Yellowing indicates
Physical State Liquid (Colorless to Yellow) decomposition (
release).[1]
Reacts violently with
Reactivity Class Alkylating Agent / Electrophile nucleophiles (amines, thiols).
[1]
H301: Toxic if ) )
Requires full face protection
Key Hazards swallowedH315/H319:

. i and fume hood use.[1]
Skin/Eye IrritantLachrymator

o Strong Oxidizers, Strong DO NOT use Bleach for
Incompatibilities o
Bases cleanup (Gas evolution risk).[1]

Decision Matrix: Disposal Workflow

The following decision tree dictates the operational flow for disposing of butyl iodoacetate
based on quantity and purity.
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Waste Assessment:
Butyl lodoacetate Source

Assess Quantity & State

High Volume Low Volume/Spill

Bulk Liquid / Stock Trace Residue / Spill
(> 10 mL) (< 10 mL or contaminated solids)

Safety Pre-treatment

Segregate into Halogenated METHOD B: Chemical Deactivation
Organic Waste Stream (Thiosulfate Protocol)

Primary Route

METHOD A: Lab Pack Verify Deactivation
(Commercial Incineration) (Phase Check / pH)

Confirmed Deactivated

Collect as Aqueous

Chemical Waste

Click to download full resolution via product page

Figure 1: Operational decision tree for Butyl lodoacetate disposal. High volumes must be
incinerated; residues may be chemically deactivated.[1]

Method A: Commercial Disposal (Primary Protocol)

[1]

For stock solutions, expired reagents, or reaction mixtures containing >10 mL of butyl
iodoacetate, commercial incineration is the only acceptable disposal method.[1]
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Protocol:
o Container Selection: Use a chemically resistant container (HDPE or Amber Glass).[1]
o Labeling: Label clearly as "Hazardous Waste - Halogenated Organic."

o Constituent Listing: Explicitly list "Butyl lodoacetate" and "Toxic - Alkylating Agent" on the
waste tag.[1]

e Segregation: Store in the Halogenated Solvents satellite accumulation area.

e Secondary Containment: Ensure the bottle is in a secondary tray to capture leaks.

Method B: Chemical Neutralization (Residues &
Spills)[1]

This method utilizes Sodium Thiosulfate to convert the toxic alkyl halide into a water-soluble,
non-volatile Bunte salt via nucleophilic substitution (

).[1] This is the standard "Prudent Practice" for deactivating alkylating agents before final waste
collection.

Reaction Mechanism:

[1]
Table 2: Deactivation Solution Recipe

Component Quantity Function

Sodium Thiosulfate 15 Nucleophile (Active
Pentahydrate g Deactivator)

Water (Distilled) 100 mL Solvent

_ Buffer (Prevents acid
Sodium Carbonate (SodaAsh) 1g . tion)
ormation

Step-by-Step Deactivation Procedure:
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Preparation: Dissolve the sodium thiosulfate and sodium carbonate in the water.
Application:
o For Glassware: Rinse the contaminated glassware with the deactivation solution.

o For Spills: Cover the spill with absorbent pads, then soak the pads with the deactivation
solution.

Reaction Time: Allow the mixture to stand/stir for at least 24 hours at room temperature. The
reaction with sterically hindered esters (like tert-butyl) can be slow.[1]

Verification (Self-Validating Step):
o If the iodoacetate was visible as an oily droplet, it should dissolve into the aqueous phase.

o The solution should remain clear or turn slightly yellow (iodine release), but should not
separate into layers.[1]

Final Disposal: Collect the now-deactivated solution into a container labeled "Deactivated
Aqueous Waste - Thiosulfate/lodoacetate Byproducts."[1]

o Note: While less toxic, the Bunte salt is still chemical waste.[1] Do not pour down the drain
unless your facility has a specific permit for aqueous thiosulfate waste.

Emergency Spill Response

Immediate Action Required:

Evacuate: Clear the immediate area. Vapor is a lachrymator (tear gas effect).[1]

PPE: Don double nitrile gloves, safety goggles, and a lab coat.[1] If the spill is outside a fume
hood and >10 mL, use a half-mask respirator with organic vapor cartridges.[1]

Contain: Surround the spill with absorbent pillows or vermiculite.[1]

Neutralize: Apply the Method B Thiosulfate solution liberally over the absorbent material.[1]
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e Collect: Scoop the wet absorbent into a wide-mouth hazardous waste jar. Label as "Debris
contaminated with Butyl lodoacetate."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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